N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-[2-(4-phenylpyrazol-1-yl)ethyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C17H17N3OS/c21-17(10-14-6-9-22-13-14)18-7-8-20-12-16(11-19-20)15-4-2-1-3-5-15/h1-6,9,11-13H,7-8,10H2,(H,18,21)
• InChI Key: FIPJUCFNDATFOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(N=C2)CCNC(=O)CC3=CSC=C3
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)-2-(thiophen-3-yl)acetamide, also known as PEAQX, is a chemical compound that has been widely studied for its potential use in scientific research. PEAQX is a selective antagonist of the AMPA receptor, which is a type of glutamate receptor that plays a key role in synaptic plasticity and memory formation.

Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

A study by Chkirate et al. (2019) explored the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. These complexes showed significant antioxidant activity, as determined by in vitro assays such as DPPH, ABTS, and FRAP, highlighting their potential in medicinal chemistry and as antioxidant agents [Chkirate et al., 2019].

Heterocyclic Synthesis for Polyfunctionally Substituted Derivatives

Mohareb et al. (2004) reported on the synthesis of ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates and their reactivity towards various active methylene reagents to produce pyran, pyridine, and pyridazine derivatives. This work demonstrates the versatility of such compounds in synthesizing a wide range of heterocyclic structures, which are of interest for their biological and chemical properties [Mohareb et al., 2004].

Glutaminase Inhibitors for Cancer Therapy

Shukla et al. (2012) designed, synthesized, and evaluated bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors, highlighting the potential of these compounds in cancer therapy. One analog exhibited similar potency and better solubility relative to BPTES and attenuated the growth of human lymphoma B cells, suggesting its usefulness in developing new cancer treatments [Shukla et al., 2012].

Antitumor Evaluation of Heterocyclic Compounds

Shams et al. (2010) utilized 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide to synthesize different heterocyclic derivatives with antitumor activity. The synthesized compounds were evaluated for their antiproliferative activity against various human cancer cell lines, revealing high inhibitory effects. This study underscores the therapeutic potential of these heterocyclic compounds in cancer treatment [Shams et al., 2010].

Anti-Microbial Activities of Thiazole Derivatives

Saravanan et al. (2010) synthesized novel thiazoles by incorporating pyrazole moiety and evaluated their anti-bacterial and anti-fungal activities. Their findings indicate that some of the synthesized compounds exhibited significant antimicrobial activities, suggesting their potential use in developing new antimicrobial agents [Saravanan et al., 2010].